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Compound of Interest

Compound Name: Pentafluorobenzene

Cat. No.: B134492

For Researchers, Scientists, and Drug Development Professionals

Pentafluorobenzene (CeHFs5) is a significant organofluorine compound, notable for its unique
physicochemical properties that render it valuable in a multitude of applications, including as a
solvent, a reagent in organic synthesis, and a building block for advanced materials such as
fluorinated polymers, pharmaceuticals, and agrochemicals.[1][2] Its high thermal stability and
chemical inertness make it particularly suitable for reactions under demanding conditions.[3]
This guide provides a comprehensive overview of the core physical properties of
pentafluorobenzene, methodologies for their determination, and a visualization of the
structure-property relationships.

Core Physical and Chemical Properties

Pentafluorobenzene is a colorless liquid under standard conditions.[4][5] The substitution of
five hydrogen atoms with highly electronegative fluorine atoms profoundly influences its
molecular interactions and bulk physical properties.
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Identifier Value Source(s)

Molecular Formula CeHFs [1][6]

Molecular Weight 168.06 g/mol [7]

168.066 g-mol—1 [4]

168.07 g/mol [1]

CAS Number 363-72-4 [71[8]

IUPAC Name 1,2,3,4,5-pentafluorobenzene [6]
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Physical Property Value Conditions Source(s)
Melting Point -48 °C [718]

-47.4°C [4]

-47.3°C [9]

Boiling Point 85 °C [41[71[8]

85.8 °C [9]

86 °C [10]

Density 1.514 g/mL at 25 °C [718]
1.511 g/cm3 [4]

1.53 g/cm3 [1]

1.531 g/mL at 20 °C [11]

Solubility in Water Insoluble [41[8]

0.4 g/L [12][13]

Vapor Pressure 67.6 mmHg [6]

67.61 mmHg [14]

Refractive Index 1.391 at 20 °C (n20/D) [718]

1.39 at 20 °C (n20D) [1]

1.3895-1.3935 at 20 °C [5][15]

Flash Point 57 °F (14 °C) Closed cup [718]
10 °C [14]

Dielectric Constant 4.36 [8][10]

Dipole Moment 1.44D [10]

Experimental Protocols for Property Determination
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The following sections outline standard laboratory procedures for measuring key physical
properties of organic compounds like pentafluorobenzene.

1. Determination of Boiling Point via Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[16] Simple distillation is a common method for determining
the boiling point of a liquid.[16]

e Apparatus: A round-bottom flask, heating mantle, still head, thermometer, condenser, and
receiving flask are assembled for simple distillation.

e Procedure:

o A sample of pentafluorobenzene is placed in the round-bottom flask along with boiling
chips to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the still head to accurately measure the temperature of the vapor that is
distilling.

o Cooling water is circulated through the condenser.

o The liquid is heated gently. The temperature is recorded when it stabilizes as the liquid
consistently boils and condenses into the receiving flask. This stable temperature is the
boiling point.[16]

2. Determination of Melting Point

The melting point is the temperature at which a solid transitions into a liquid.[16] For
compounds like pentafluorobenzene that are liquid at room temperature, this determination
requires significant cooling.

e Apparatus: A melting point apparatus (such as a Vernier Melt Station or a similar device) is
typically used.[16] This consists of a sample holder, a heating/cooling block, a thermometer,
and a viewing lens.
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e Procedure:

o

A small amount of the solidified pentafluorobenzene is placed in a capillary tube.

[¢]

The capillary tube is placed in the melting point apparatus.

[¢]

The sample is cooled until completely frozen.

[e]

The temperature is then slowly raised.

o

The temperature range is recorded from the point at which the first drop of liquid appears
to the point at which the entire sample has melted.

3. Determination of Density

Density is the mass per unit volume of a substance.

o Apparatus: A pycnometer or a calibrated volumetric flask and a precision balance.

e Procedure:

o

The mass of the clean, dry pycnometer is accurately measured.

o The pycnometer is filled with pentafluorobenzene, ensuring no air bubbles are present.
The temperature of the liquid is recorded.

o The mass of the filled pycnometer is measured.

o The volume of the pycnometer is determined by repeating the process with a reference
substance of known density, such as deionized water.

o The density is calculated by dividing the mass of the pentafluorobenzene by its volume.

4. Determination of Solubility

Solubility is the ability of a solute to dissolve in a solvent.[17]

o Apparatus: Test tubes, vortex mixer, and a controlled temperature environment.
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e Procedure for Qualitative Assessment:

(¢]

A small, measured volume of the solvent (e.g., water) is placed in a test tube.

[¢]

A small amount of pentafluorobenzene is added dropwise.

[¢]

The mixture is agitated using a vortex mixer.

[e]

The mixture is observed for signs of dissolution (a single homogenous phase) or
insolubility (two distinct layers, cloudiness). For pentafluorobenzene in water, two distinct
layers would be observed, indicating insolubility.[4][8]

5. Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow.

o Apparatus: An Ubbelohde viscometer is suitable for measuring the viscosity of fluorinated
compounds.[18]

e Procedure:
o The viscometer is filled with a precise volume of pentafluorobenzene.

o The viscometer is placed in a constant temperature bath until the sample reaches thermal
equilibrium.

o The liquid is drawn up through the capillary tube by suction.

o The time it takes for the liquid to flow between two marked points on the viscometer is
measured.

o The kinematic viscosity is calculated from this flow time and the viscometer's calibration
constant. The dynamic viscosity can then be determined by multiplying the kinematic
viscosity by the density of the liquid at that temperature.

Visualization of Structure-Property Relationships
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The physical properties of pentafluorobenzene are a direct consequence of its molecular
structure. The five highly electronegative fluorine atoms create a significant electron-
withdrawing effect on the benzene ring, leading to a polarized molecule with unique

intermolecular forces.

Logical Relationship: Molecular Structure to Physical Properties of Pentafluorobenzene
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Caption: Molecular structure's influence on pentafluorobenzene's physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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